3-methyl-4-{1-[3-(4-methyl-1,3-thiazol-5-yl)propanoyl]-2-pyrrolidinyl}-1,2,5-oxadiazole

• IUPAC Name: 1-[2-(4-methyl-1,2,5-oxadiazol-3-yl)pyrrolidin-1-yl]-3-(4-methyl-1,3-thiazol-5-yl)propan-1-one
• InChI: InChI=1S/C14H18N4O2S/c1-9-12(21-8-15-9)5-6-13(19)18-7-3-4-11(18)14-10(2)16-20-17-14/h8,11H,3-7H2,1-2H3
• InChI Key: OYCAAXGNMSXTHX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=N1)CCC(=O)N2CCCC2C3=NON=C3C
• Molecular Formula: C14H18N4O2S
• Molecular Weight: 306.39 g/mol

Description

Synthesis Analysis

The synthesis of complex heterocyclic compounds like 3-methyl-4-{1-[3-(4-methyl-1,3-thiazol-5-yl)propanoyl]-2-pyrrolidinyl}-1,2,5-oxadiazole often involves multistep reactions, including the formation of 1,3,4-oxadiazole and thiazole rings. A common approach for synthesizing oxadiazoles involves cyclization reactions of appropriate precursors, such as hydrazides and carboxylic acids or their derivatives. Thiazole rings can be synthesized through condensation reactions involving thioamides and α-halo ketones or by cyclization of substituted thiosemicarbazides. These reactions require careful control of conditions to ensure the specificity of the ring formation and the overall yield of the target compound (Paepke et al., 2009).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action might involve binding to a specific protein in the body and modulating its activity.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it is used. For example, if it were a drug, its safety profile would be determined through preclinical and clinical testing.

Future Directions

The future directions for research on this compound would depend on its current uses and potential applications. For example, if it were a drug, future research might focus on optimizing its synthesis, improving its efficacy, reducing its side effects, or finding new therapeutic applications.